Cas no 1021091-66-6 ([(2,4-difluorophenyl)methyl](propan-2-yl)amine)

[(2,4-difluorophenyl)methyl](propan-2-yl)amine structure
1021091-66-6 structure
Product Name:[(2,4-difluorophenyl)methyl](propan-2-yl)amine
CAS No:1021091-66-6
MF:C10H13F2N
MW:185.21372961998
MDL:MFCD11138909
CID:4568117
PubChem ID:23548231
Update Time:2023-04-06

[(2,4-difluorophenyl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,4-difluoro-N-(1-methylethyl)-
    • [(2,4-difluorophenyl)methyl](propan-2-yl)amine
    • MDL: MFCD11138909
    • Inchi: 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)5-10(8)12/h3-5,7,13H,6H2,1-2H3
    • InChI Key: LVTPOQDGWZBUEY-UHFFFAOYSA-N
    • SMILES: C1(CNC(C)C)=CC=C(F)C=C1F

Computed Properties

  • Exact Mass: 185.101606g/mol
  • Monoisotopic Mass: 185.101606g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 185.21g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų

[(2,4-difluorophenyl)methyl](propan-2-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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[(2,4-difluorophenyl)methyl](propan-2-yl)amine
1021091-66-6 95.0%
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Enamine
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1021091-66-6 95.0%
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1021091-66-6 95.0%
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Enamine
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TRC
D207626-100mg
[(2,4-difluorophenyl)methyl](propan-2-yl)amine
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